Cas no 42066-48-8 ( )

• Product Name: &nbsp
• CAS No: 42066-48-8
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 927733
• PubChem ID: 9555586
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[(2E)-2-ethylidenehydrazinyl]propanenitrile
• Acetaldehyd-N-(2-cyan-ethyl)-hydrazon
• NSC354699
• NSC-354699
• 42066-48-8
•  

• Inchi： 1S/C5H9N3/c1-2-7-8-5-3-4-6/h2,8H,3,5H2,1H3/b7-2+
• InChI Key： ILLSCQWNSZMADV-FARCUNLSSA-N
• SMILES： N(CCC#N)/N=C/C

Computed Properties

• Exact Mass: 111.07977
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.18
• LogP: 0.88628